1-((3-fluoro-4-methoxyphenyl)sulfonyl)-4-((1-methyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepane

• IUPAC Name: 1-(3-fluoro-4-methoxyphenyl)sulfonyl-4-(1-methylimidazol-4-yl)sulfonyl-1,4-diazepane
• InChI: InChI=1S/C16H21FN4O5S2/c1-19-11-16(18-12-19)28(24,25)21-7-3-6-20(8-9-21)27(22,23)13-4-5-15(26-2)14(17)10-13/h4-5,10-12H,3,6-9H2,1-2H3
• InChI Key: PVRKBLKFXYWBQR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1)S(=O)(=O)N2CCCN(CC2)S(=O)(=O)C3=CC(=C(C=C3)OC)F
• Molecular Formula: C16H21FN4O5S2
• Molecular Weight: 432.5 g/mol

Description

1-((3-fluoro-4-methoxyphenyl)sulfonyl)-4-((1-methyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepane is a useful research compound. Its molecular formula is C16H21FN4O5S2 and its molecular weight is 432.49. The purity is usually 95%.
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Scientific Research Applications

Proton Exchange Membranes for Fuel Cells

Polymer-based materials incorporating sulfonated units, similar to the functional groups in the specified compound, have been extensively studied for their application as proton exchange membranes (PEMs) in fuel cells. These materials have shown good proton conductivity and thermal stability, making them suitable for fuel cell applications. Such PEMs can operate under reduced humidity conditions, enhancing the efficiency and durability of fuel cells, which are crucial for renewable energy technologies (Kim et al., 2008).

Synthesis of Azides and Diazocompounds

Imidazole-1-sulfonyl azide hydrochloride has been reported as an efficient, inexpensive, and shelf-stable reagent for the synthesis of azides and diazocompounds. This suggests the potential of structurally related compounds in facilitating diazo transfer reactions, which are valuable in synthetic organic chemistry for the preparation of various functional materials and pharmaceuticals (Goddard-Borger & Stick, 2007).

Polymer Electrolytes

The incorporation of sulfonated aryl ether sulfone and imidazole units into polymers can lead to materials with high ionic conductivity. Such polymers are of interest for applications in energy storage and conversion devices, including batteries and supercapacitors. The presence of fluoro and methoxy substituents may further influence the polymer's physical and chemical properties, potentially leading to materials with improved electrochemical performance and stability (Xu et al., 2013).

Organic Synthesis

Compounds containing sulfonyl and diazepane units have been explored for their utility in organic synthesis, particularly in multicomponent reactions and intramolecular nucleophilic substitutions. These reactions offer a convergent approach to synthesizing complex molecules, including pharmaceuticals and materials with specific functional properties (Banfi et al., 2007).

Coordination Chemistry

Structurally related compounds have been investigated for their ability to coordinate with metal centers, leading to the formation of novel metal complexes. Such complexes can exhibit unique properties useful in catalysis, materials science, and the study of metal-ligand interactions in various chemical processes (Bermejo et al., 2000).